N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C21H14ClN3O4S/c22-16-10-5-13(21-24-17-3-1-2-4-19(17)30-21)11-18(16)23-20(26)12-29-15-8-6-14(7-9-15)25(27)28/h1-11H,12H2,(H,23,26)
• InChI Key: XLZUYUCZLYVWGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=C(C=C3)Cl)NC(=O)COC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H14ClN3O4S
• Molecular Weight: 439.9 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-(4-nitrophenoxy)acetamide, commonly known as BNTX, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNTX belongs to the class of benzothiazole compounds and is known for its neuroprotective properties.

Scientific Research Applications

BNTX has been extensively studied for its neuroprotective properties. It has been shown to have a positive effect on cognitive function and memory in animal models of Alzheimer's disease. BNTX has also been studied for its potential use in the treatment of Parkinson's disease, stroke, and traumatic brain injury.

Mechanism of Action

The mechanism of action of BNTX involves its ability to inhibit the activity of glycogen synthase kinase-3β (GSK-3β). GSK-3β is a key enzyme involved in the regulation of several cellular processes, including apoptosis, cell cycle progression, and synaptic plasticity. Inhibition of GSK-3β by BNTX leads to the activation of several signaling pathways that promote neuronal survival and growth.
Biochemical and Physiological Effects:
BNTX has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes neuronal survival and growth. BNTX also increases the levels of cyclic AMP response element-binding protein (CREB), which is a transcription factor that regulates the expression of genes involved in neuronal plasticity and survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BNTX in lab experiments is its neuroprotective properties. BNTX has been shown to protect neurons from damage caused by oxidative stress, inflammation, and other harmful stimuli. However, one of the limitations of using BNTX is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of BNTX. One area of research is the development of more efficient synthesis methods that can produce BNTX in larger quantities. Another area of research is the investigation of the potential use of BNTX in the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies are needed to understand the long-term effects of BNTX on neuronal function and behavior.

Synthesis Methods

The synthesis of BNTX involves the reaction of 2-chloro-5-(1,3-benzothiazol-2-yl)aniline with 4-nitrophenol in the presence of acetic anhydride and triethylamine. The reaction results in the formation of BNTX as a yellow solid, which is further purified by recrystallization.